molecular formula C20H28Cl2N2 B5231273 1-cyclohexyl-2-(3,4-dichlorobenzyl)octahydropyrrolo[1,2-a]pyrazine

1-cyclohexyl-2-(3,4-dichlorobenzyl)octahydropyrrolo[1,2-a]pyrazine

Cat. No. B5231273
M. Wt: 367.4 g/mol
InChI Key: BEZVXVHCCOVMBX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-cyclohexyl-2-(3,4-dichlorobenzyl)octahydropyrrolo[1,2-a]pyrazine is a chemical compound that has been the subject of scientific research due to its potential applications in the field of medicine. This compound is known to have a unique structure that makes it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 1-cyclohexyl-2-(3,4-dichlorobenzyl)octahydropyrrolo[1,2-a]pyrazine is not fully understood. However, it is believed to work by modulating the activity of certain neurotransmitters in the brain. This leads to a reduction in the activity of neurons, which in turn leads to the observed pharmacological effects.
Biochemical and Physiological Effects
1-cyclohexyl-2-(3,4-dichlorobenzyl)octahydropyrrolo[1,2-a]pyrazine has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to have anticonvulsant properties, which makes it a potential treatment for epilepsy. It also has analgesic properties, which makes it a potential treatment for pain. Additionally, it has anti-inflammatory properties, which makes it a potential treatment for inflammatory conditions such as arthritis.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-cyclohexyl-2-(3,4-dichlorobenzyl)octahydropyrrolo[1,2-a]pyrazine in lab experiments is that it has a unique structure that makes it a promising candidate for drug development. Additionally, it has been found to exhibit a wide range of pharmacological activities, which makes it a versatile compound for testing. However, one of the limitations of using this compound is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in vivo.

Future Directions

There are several future directions for research on 1-cyclohexyl-2-(3,4-dichlorobenzyl)octahydropyrrolo[1,2-a]pyrazine. One potential direction is to further investigate its mechanism of action in order to better understand how it produces its pharmacological effects. Another potential direction is to explore its potential as a treatment for various medical conditions such as epilepsy, pain, and inflammation. Additionally, there is a need for further research on the safety and toxicity of this compound in order to determine its suitability for use in humans.

Synthesis Methods

The synthesis of 1-cyclohexyl-2-(3,4-dichlorobenzyl)octahydropyrrolo[1,2-a]pyrazine involves a series of chemical reactions. One of the most common methods used for its synthesis is the reaction between cyclohexylamine and 3,4-dichlorobenzyl chloride in the presence of a base such as sodium hydroxide. The resulting product is then reacted with pyrazine to form the final compound.

Scientific Research Applications

1-cyclohexyl-2-(3,4-dichlorobenzyl)octahydropyrrolo[1,2-a]pyrazine has been the subject of scientific research due to its potential applications in the field of medicine. It has been found to exhibit a wide range of pharmacological activities such as anticonvulsant, analgesic, and anti-inflammatory properties. This makes it a promising candidate for drug development.

properties

IUPAC Name

1-cyclohexyl-2-[(3,4-dichlorophenyl)methyl]-3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H28Cl2N2/c21-17-9-8-15(13-18(17)22)14-24-12-11-23-10-4-7-19(23)20(24)16-5-2-1-3-6-16/h8-9,13,16,19-20H,1-7,10-12,14H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BEZVXVHCCOVMBX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCC(CC1)C2C3CCCN3CCN2CC4=CC(=C(C=C4)Cl)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H28Cl2N2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

367.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-cyclohexyl-2-[(3,4-dichlorophenyl)methyl]-3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.